2-(2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)ethyl)thiazole-4-carboxylic acid

• IUPAC Name: 2-[2-(9H-fluoren-9-ylmethoxycarbonylamino)ethyl]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C21H18N2O4S/c24-20(25)18-12-28-19(23-18)9-10-22-21(26)27-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17H,9-11H2,(H,22,26)(H,24,25)
• InChI Key: NEYKGMWFAPTGND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NCCC4=NC(=CS4)C(=O)O
• Molecular Formula: C21H18N2O4S
• Molecular Weight: 394.4 g/mol
• CAS No.: 1508208-26-1

Description

The compound is a derivative of 2-Ethyl-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}butanoic acid. This compound has an empirical formula of C21H23NO4 and a molecular weight of 353.41. It is a solid substance.

Molecular Structure Analysis

The molecular structure of the similar compound, 2-Ethyl-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}butanoic acid, includes a fluorene group attached to a carbonyl group, which is further attached to an amino group.

Physical and Chemical Properties Analysis

The similar compound, 2-Ethyl-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}butanoic acid, is a solid substance. No further physical or chemical properties were found in the sources.

Scientific Research Applications

Synthesis Methodologies

A novel synthesis approach for 2-(2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)ethyl)thiazole-4-carboxylic acid via N-Fmoc-thiourea was developed, demonstrating a high-yield pathway from 3-bromopyruvic acid and (aminothioxomethyl)carbamic acid 9H-fluoren-9-ylmethyl ester. This method provides a significant advancement in the synthesis of complex fluorenyl compounds, offering a streamlined route for the production of this specific thiazole-4-carboxylic acid derivative (Le & Goodnow, 2004).

Photophysical Properties and Bioimaging Applications

Research into the linear photophysical characterization and two-photon absorption (2PA) properties of water-soluble fluorene derivatives, including a specific compound structurally related to this compound, has shown promising results for bioimaging. These studies revealed high fluorescence quantum yield, strong aggregation in water, and significant 2PA cross sections, indicating the potential for these compounds in integrin-targeted bioimaging due to their high selectivity and efficiency in cellular imaging (Morales et al., 2010).

Chemical Interactions and Novel Applications

N-Fluorenyl-9-methoxycarbonyl-protected amino acids, sharing a core structural motif with this compound, have been utilized as surfactants for carbon nanotubes. The innovative aspect of this research lies in the enzymatic activation of these surfactants, creating homogeneous aqueous nanotube dispersions under physiological conditions. This application demonstrates the versatility of fluorenyl compounds in nanotechnology and materials science (Cousins et al., 2009).